Cas no 72793-65-8 (Acetic acid, [(1-nitro-2-naphthalenyl)thio]-, ethyl ester)

• Product Name: Acetic acid, [(1-nitro-2-naphthalenyl)thio]-, ethyl ester
• CAS No: 72793-65-8
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 543425
• PubChem ID: 12539319
• Update Time: 2025-04-19

Acetic acid, [(1-nitro-2-naphthalenyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1-nitro-2-naphthalenyl)thio]-, ethyl ester
• ethyl 2-(1-nitronaphthalen-2-yl)sulfanylacetate
• 72793-65-8
• DTXSID90501773
• Ethyl [(1-nitronaphthalen-2-yl)sulfanyl]acetate

• Inchi： 1S/C14H13NO4S/c1-2-19-13(16)9-20-12-8-7-10-5-3-4-6-11(10)14(12)15(17)18/h3-8H,2,9H2,1H3
• InChI Key： XSWKMWLUIAXIHZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=CC=C2C=CC=CC2=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.05659
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 69.44